1-[(5-chloro-2-thienyl)sulfonyl]-4-methylpiperazine

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C9H13ClN2O2S2/c1-11-4-6-12(7-5-11)16(13,14)9-3-2-8(10)15-9/h2-3H,4-7H2,1H3
• InChI Key: YSZIHDQWFJBDLV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C9H13ClN2O2S2
• Molecular Weight: 280.8 g/mol
• Solubility: >42.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[(5-chloro-2-thienyl)sulfonyl]-4-methylpiperazine is a chemical compound that has been studied for its potential use in scientific research. It is a sulfonamide derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[(5-chloro-2-thienyl)sulfonyl]-4-methylpiperazine involves the inhibition of carbonic anhydrase, which leads to the reduction of bicarbonate production in the body. This can lead to a decrease in the pH of various tissues and fluids in the body. Additionally, this compound has been shown to have anticonvulsant and antiepileptic properties, although the exact mechanism of action for these effects is not fully understood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(5-chloro-2-thienyl)sulfonyl]-4-methylpiperazine include the inhibition of carbonic anhydrase, which can lead to a decrease in bicarbonate production and a decrease in pH in various tissues and fluids in the body. This compound has also been shown to have anticonvulsant and antiepileptic properties, although the exact mechanism of action for these effects is not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(5-chloro-2-thienyl)sulfonyl]-4-methylpiperazine in lab experiments is its ability to inhibit carbonic anhydrase, which can be useful in studying the regulation of acid-base balance in the body. However, this compound has limitations in terms of its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of 1-[(5-chloro-2-thienyl)sulfonyl]-4-methylpiperazine. One potential direction is the further investigation of its anticonvulsant and antiepileptic properties, including the mechanism of action for these effects. Additionally, this compound could be studied for its potential use in the treatment of other conditions related to acid-base balance in the body. Further research could also focus on the synthesis of related compounds and their potential applications in scientific research.

Synthesis Methods

The synthesis of 1-[(5-chloro-2-thienyl)sulfonyl]-4-methylpiperazine involves the reaction of 5-chloro-2-thiophenesulfonyl chloride with 4-methylpiperazine in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

1-[(5-chloro-2-thienyl)sulfonyl]-4-methylpiperazine has been studied for its potential use in scientific research. It has been shown to have various biochemical and physiological effects, including inhibition of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been studied for its potential use as an anticonvulsant and antiepileptic agent.